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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B15595838

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of Eupalinolide H, a sesquiterpene lactone with potential applications in drug
development. Given its cytotoxic properties, stringent adherence to these safety protocols is
crucial to ensure personnel safety and prevent environmental contamination.

Summary of Key Safety Information

Eupalinolide H is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] Sesquiterpene lactones as a class are known to be irritating to the skin, eyes,
and respiratory tract, and can cause contact dermatitis. Therefore, appropriate personal
protective equipment and careful handling are mandatory.

Quantitative Data Summary

Specific quantitative toxicity and physical data for Eupalinolide H are not readily available in
public literature. The following table includes data for Eupalinolide H where available,
supplemented with data from Helenalin and Parthenolide, structurally similar and well-studied
sesquiterpene lactones, to provide a frame of reference for handling and safety.
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Property Value Source (Compound)
Molecular Formula C22H2808 Eupalinolide H
Molecular Weight 420.45 g/mol Eupalinolide H
Physical State Powder Eupalinolide H

Oral LD50 (Mouse) 150 mg/kg Helenalin[2]

Oral LD50 (Rat) 85-150 mg/kg Helenalin[1][2]

Melting Point 115-116 °C Parthenolide[3]

Boiling Point Data not available

Soluble in Chloroform,
Dichloromethane, Ethyl Eupalinolide H, Parthenolide[4]
Acetate, DMSO, Acetone.[4] [5]

Sparingly soluble in water.

Solubility

Disclaimer:The LD50 and melting point data are for the structurally related sesquiterpene
lactones Helenalin and Parthenolide, respectively, and should be used as a precautionary
reference for Eupalinolide H.

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Due to the cytotoxic nature of Eupalinolide H and the sensitizing potential of sesquiterpene
lactones, a comprehensive PPE strategy is required:

e Gloves: Double gloving with nitrile gloves is mandatory. Change gloves immediately if
contaminated.

o Eye Protection: Chemical safety goggles are required at all times.

o Lab Coat: A buttoned lab coat must be worn. For procedures with a higher risk of splashing,
an impermeable gown is recommended.
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» Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or biological safety cabinet, a P2 or N95 respirator should be worn to prevent inhalation.

Handling Procedures

e Engineering Controls: All work with solid Eupalinolide H should be conducted in a certified
chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling Eupalinolide
H, before leaving the laboratory, and before eating, drinking, or smoking.

e Avoid Contamination: Do not eat, drink, or smoke in areas where Eupalinolide H is handled
or stored.

Disposal Plan

As a cytotoxic compound, Eupalinolide H waste must be segregated and disposed of
according to hazardous waste regulations:

» Solid Waste: All solid waste contaminated with Eupalinolide H (e.g., pipette tips, gloves,
paper towels) must be placed in a designated, sealed, and clearly labeled cytotoxic waste
container. This is typically a purple-lidded container.

o Liquid Waste: Liquid waste containing Eupalinolide H should be collected in a designated,
sealed, and labeled hazardous waste container. Do not dispose of down the drain.

e Sharps: All sharps contaminated with Eupalinolide H must be disposed of in a puncture-
resistant, purple-lidded sharps container.

» Final Disposal: All cytotoxic waste must be disposed of through a certified hazardous waste
management service, typically via high-temperature incineration.

Spill Decontamination Plan

In the event of a spill, immediate and proper cleanup is essential to prevent exposure and
contamination.

e Small Spills (<5 ml or 5 g):
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o Alert others in the area and restrict access.

o Wearing appropriate PPE (double gloves, gown, eye protection, and respirator), gently
cover the spill with absorbent pads. For powders, use damp absorbent pads to avoid
generating dust.

o Collect the absorbent material and any broken glass (using tongs) and place it into a
cytotoxic waste container.

o Clean the spill area twice with a detergent solution, followed by a final rinse with 70%
isopropyl alcohol.

o Dispose of all cleanup materials in the cytotoxic waste container.

e Large Spills (>5 ml or 5 g):

Evacuate the immediate area and alert others.

[e]

o

Restrict access to the spill area and post a warning sign.

[¢]

Assemble a spill kit containing all necessary PPE and cleanup materials.

[¢]

Follow the procedure for small spills, taking care to work from the outside of the spill
inwards to prevent spreading.

[e]

After decontamination, thoroughly wash hands and any exposed skin.

Visual Workflow for Spill Decontamination
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Eupalinolide H Spill Decontamination Workflow
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Caption: Workflow for the safe decontamination of an Eupalinolide H spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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